Cas no 1805911-26-5 (Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate)

Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate is a fluorinated ester compound with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a trifluoromethoxy group, which enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive molecules. The ethyl ester moiety provides versatility for further derivatization, such as hydrolysis to the corresponding carboxylic acid or transesterification. The 4-methyl substitution on the phenyl ring may influence steric and electronic properties, contributing to selective reactivity. This compound is suited for research in medicinal chemistry, particularly in the development of fluorinated analogs for improved pharmacokinetic profiles. Handling should follow standard safety protocols for organofluorine compounds.
Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate structure
1805911-26-5 structure
Product Name:Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate
CAS No:1805911-26-5
MF:C13H15F3O3
MW:276.251614809036
CID:5001630
Update Time:2025-06-09

Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate
    • Inchi: 1S/C13H15F3O3/c1-3-18-12(17)7-6-10-5-4-9(2)8-11(10)19-13(14,15)16/h4-5,8H,3,6-7H2,1-2H3
    • InChI Key: PDVNOAJCXWYYOF-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C)C=CC=1CCC(=O)OCC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 291
  • XLogP3: 3.9
  • Topological Polar Surface Area: 35.5

Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010014232-250mg
Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate
1805911-26-5 97%
250mg
480.00 USD 2021-07-05
Alichem
A010014232-500mg
Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate
1805911-26-5 97%
500mg
782.40 USD 2021-07-05
Alichem
A010014232-1g
Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate
1805911-26-5 97%
1g
1,519.80 USD 2021-07-05

Additional information on Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate

Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate (CAS No. 1805911-26-5): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate (CAS No. 1805911-26-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its ethyl ester and trifluoromethoxy functionalities, has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications.

The chemical structure of Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate consists of an aromatic ring substituted with a methyl group and a trifluoromethoxy group, attached to a propionic acid ester. The presence of the trifluoromethoxy group is particularly noteworthy, as it imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic behavior.

Recent research has highlighted the potential of Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate has also demonstrated potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate is another important aspect that has been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, the compound has been found to have low toxicity in animal models, suggesting a favorable safety profile.

In the context of drug development, the synthesis and optimization of Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate have been areas of active research. Various synthetic routes have been developed to improve yield and purity, with a focus on scalable methods suitable for industrial production. These efforts have led to the identification of several analogs with enhanced biological activities and improved pharmacological properties.

The potential applications of Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate extend beyond traditional medicinal chemistry. For instance, its unique chemical structure makes it an attractive candidate for use in chemical biology studies aimed at understanding protein-ligand interactions and signaling pathways. Additionally, the compound's ability to modulate specific biological targets may find applications in the development of diagnostic tools and imaging agents.

In conclusion, Ethyl 3-(4-methyl-2-(trifluoromethoxy)phenyl)propanoate (CAS No. 1805911-26-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and related fields. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in the development of novel therapeutic agents.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.